Interface engineering of NiV-LDH@FeOOH heterostructures as high-performance electrocatalysts for oxygen evolution reaction in alkaline conditions†
Chemical Communications Pub Date: 2020-07-08 DOI: 10.1039/D0CC03760E
Abstract
A hybrid heterostructure eletrocatalyst supported on Ni foam is facilely synthesized as a high-performance OER electrocatalyst for alkaline water electrolysis. Compared to their pristine NiV-LDH counterpart, the self-made NiV-LDH@FeOOH heterostructures exhibit an extremely low overpotential of ∼297 mV at 100 mA cm−2 current output, and excellent long-term durability.
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